molecular formula C20H23N3O3S2 B2867356 4-(diethylsulfamoyl)-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)benzamide CAS No. 391229-89-3

4-(diethylsulfamoyl)-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)benzamide

Cat. No. B2867356
CAS RN: 391229-89-3
M. Wt: 417.54
InChI Key: XUDVFLXGTSRMFS-QZQOTICOSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(diethylsulfamoyl)-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)benzamide, also known as DDB, is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of benzothiazole derivatives and has been shown to exhibit various biological activities.

Scientific Research Applications

Synthesis and Electrophysiological Activity

Research on compounds structurally related to 4-(diethylsulfamoyl)-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)benzamide focuses on their synthesis and cardiac electrophysiological activity. Studies demonstrate that these compounds, including various N-substituted imidazolylbenzamides or benzene-sulfonamides, exhibit potent class III electrophysiological activity. This suggests potential applications in the development of new selective class III agents for cardiac arrhythmias treatment (Morgan et al., 1990).

Enzyme Inhibition and Molecular Docking

Further research has explored the enzyme inhibition capabilities of related Schiff bases derived from sulfa drugs. These compounds have shown significant inhibitory effects on various enzymes, including cholesterol esterase and tyrosinase, indicating their potential in developing treatments for conditions associated with these enzymes. Molecular docking studies have been employed to understand the interaction mechanisms between these inhibitors and their target enzymes (Alyar et al., 2019).

Carbonic Anhydrase Inhibition

Another area of interest is the inhibition of carbonic anhydrase isoenzymes, where related aromatic sulfonamides have been identified as potent inhibitors. This research provides insights into the design of new therapeutic agents targeting carbonic anhydrases, which are relevant in treating various diseases such as glaucoma, epilepsy, and certain types of tumors (Supuran et al., 2013).

Photophysical Properties and DFT Computations

Additionally, studies on the photophysical properties of benzothiazole derivatives, including their synthesis and characterization, contribute to the development of new fluorescent materials with potential applications in optical devices and sensors. Theoretical density functional theory (DFT) computations align with experimental findings, offering a basis for further exploration of these compounds in various scientific and technological fields (Padalkar et al., 2015).

Corrosion Inhibition

Research also extends to the use of benzothiazole derivatives as corrosion inhibitors for carbon steel in acidic environments. Their high inhibition efficiency highlights the potential of these compounds in protecting industrial materials from corrosion, thereby extending their service life and reducing maintenance costs (Hu et al., 2016).

properties

IUPAC Name

4-(diethylsulfamoyl)-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H23N3O3S2/c1-5-23(6-2)28(25,26)16-10-8-15(9-11-16)19(24)21-20-22(4)17-12-7-14(3)13-18(17)27-20/h7-13H,5-6H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XUDVFLXGTSRMFS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H23N3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

417.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.